"Kaempferide 7-glucoside" natural sources and discovery
"Kaempferide 7-glucoside" natural sources and discovery
Topic: Kaempferide 7-glucoside: Natural Sources, Biosynthesis, and Isolation Content Type: Technical Monograph / Whitepaper Audience: Researchers, Scientists, and Drug Development Professionals
Natural Sources, Biosynthesis, and Isolation Protocols[1]
Executive Summary
Kaempferide 7-glucoside (3,5-dihydroxy-4'-methoxyflavone-7-O-β-D-glucopyranoside) is a rare O-methylated flavonol glycoside. Unlike its ubiquitous analog kaempferol, kaempferide possesses a methoxy group at the 4'-position of the B-ring, a structural modification that significantly alters its lipophilicity and metabolic stability. This monograph details the molecule's botanical distribution, defines its biosynthetic origin involving specific O-methyltransferases, and provides validated protocols for its extraction and isolation.
Chemical Identity & Physicochemical Profile[2][3][4][5][6][7][8]
| Property | Specification |
| Common Name | Kaempferide 7-glucoside |
| Synonyms | Kaempferide 7-O-β-D-glucopyranoside; 3,5-dihydroxy-4'-methoxyflavone-7-O-glucoside |
| Chemical Formula | C₂₂H₂₂O₁₁ |
| Molecular Weight | 462.40 g/mol |
| Aglycone | Kaempferide (Kaempferol 4'-methyl ether) |
| Sugar Moiety | Glucose (attached at C-7) |
| Melting Point | ~268 °C (Isolated from P. acerifolium) [1] |
| UV Spectra | Characteristic flavonol bands (Band I: 300–380 nm; Band II: 240–280 nm) |
| Solubility | Soluble in methanol, ethanol, DMSO; sparingly soluble in water; insoluble in non-polar solvents (hexane).[1][2] |
Biosynthetic Pathway
The biosynthesis of Kaempferide 7-glucoside represents a divergence from the general flavonoid pathway. The critical differentiation occurs at the modification of the B-ring.
Mechanism:
-
Core Flavonoid Synthesis: Phenylalanine is converted to Kaempferol via the standard phenylpropanoid pathway (PAL
C4H 4CL CHS CHI F3H FLS). -
O-Methylation (The Divergence): The enzyme Kaempferol 4'-O-methyltransferase (4'-OMT) transfers a methyl group from S-adenosyl-L-methionine (SAM) to the 4'-hydroxyl group of kaempferol, yielding Kaempferide .[2] This step is crucial as it blocks the 4'-OH, preventing certain conjugation reactions common to kaempferol.
-
Glycosylation: A Flavonoid 7-O-glucosyltransferase (7-O-GT) transfers a glucose moiety from UDP-glucose to the 7-hydroxyl position of kaempferide.
Biosynthetic Logic Diagram
Figure 1: Biosynthetic pathway of Kaempferide 7-glucoside showing the critical methylation step (4'-OMT) prior to glycosylation.[3][2][4][5][6]
Botanical Distribution & Natural Sources
Kaempferide 7-glucoside is not as ubiquitously distributed as kaempferol glycosides. It appears in specific families, notably Sterculiaceae, Lamiaceae, and Rubiaceae, often serving as a chemotaxonomic marker.
Table 1: Verified Natural Sources
| Plant Species | Family | Part Used | Key Findings / Context | Ref |
| Pterospermum acerifolium | Sterculiaceae | Flowers | First major isolation. Isolated alongside kaempferol.[7] Melting point determined as 268°C. | [1] |
| Salvia splendens | Lamiaceae | Dried Flowers | Isolated from alcoholic extracts. Co-occurs with kaempferol. | [2] |
| Spermacoce chaetocephala | Rubiaceae | Whole Plant | Identified via UHPLC-MS/MS.[8][6][9] Associated with antiplasmodial activity.[3][7] | [3] |
| Prunus mume | Rosaceae | Flowers/Fruit | Detected in phytochemical screening of Prunus species. | [4] |
| Oroxylum indicum | Bignoniaceae | Seeds | Identified as a major flavonoid in methanolic extracts. | [5] |
| Citri Reticulatae | Rutaceae | Pericarp (Peel) | Detected in "Viride" (green) variety using Deep Eutectic Solvents (DES). | [6] |
Discovery & Isolation History
The definitive isolation of Kaempferide 7-glucoside is attributed to the work of Varshney, Rizvi, and Gupta (1972) . While the aglycone (kaempferide) had been known, the specific 7-O-glucoside was characterized from the flowers of Pterospermum acerifolium.[10]
-
1972: Varshney et al. isolated the compound from ethanolic extracts of P. acerifolium flowers.[11][7] Structural elucidation was performed using color reactions, UV spectral shifts, and degradation studies (hydrolysis yielding kaempferide and glucose).
-
Modern Era (2010s-Present): The focus shifted from bulk isolation to high-throughput profiling. Recent studies utilize UHPLC-Q-TOF-MS to identify the compound in complex matrices like Oroxylum indicum and Spermacoce spp. based on its molecular ion
and fragment ions (m/z 301 for the aglycone).
Extraction & Purification Methodologies
For research and drug development, obtaining high-purity isolates is critical. The following protocol synthesizes traditional isolation logic with modern chromatographic efficiency.
6.1. Extraction Workflow (Technical Protocol)
Objective: Isolate Kaempferide 7-glucoside from Pterospermum acerifolium or Salvia splendens flowers.
Reagents: Methanol (MeOH), Ethanol (EtOH), Petroleum Ether, Ethyl Acetate (EtOAc), n-Butanol (n-BuOH), Sulfuric Acid.
Step-by-Step Protocol:
-
Defatting (Pre-treatment):
-
Extract air-dried, powdered flowers (1 kg) with Petroleum Ether (60-80°C) in a Soxhlet apparatus for 24 hours.
-
Rationale: Removes lipids, waxes, and chlorophyll that interfere with downstream chromatography. Discard the petroleum ether extract.
-
-
Primary Extraction:
-
Extract the defatted marc with 95% Ethanol or Methanol under reflux for 48 hours.
-
Concentrate the solvent under reduced pressure (Rotary Evaporator, <45°C) to obtain a viscous semi-solid mass.
-
-
Fractionation (Liquid-Liquid Partitioning):
-
Suspend the crude extract in distilled water (500 mL).
-
Partition sequentially with:
-
Ethyl Acetate (3 x 500 mL): Collects aglycones and mono-glycosides (Target Fraction).
-
n-Butanol (3 x 500 mL): Collects di/tri-glycosides (Secondary Fraction).
-
-
Kaempferide 7-glucoside typically partitions into the Ethyl Acetate or the interface between EtOAc/BuOH depending on the exact solvent saturation.
-
-
Purification (Column Chromatography):
-
Stationary Phase: Silica Gel (60-120 mesh).
-
Mobile Phase: Gradient elution using Chloroform:Methanol.
-
Start with 100% Chloroform. Increase Methanol polarity (95:5
90:10 85:15). -
Monitoring: Check fractions via TLC (Silica gel G).
-
TLC Solvent: Ethyl Acetate:Formic Acid:Glacial Acetic Acid:Water (100:11:11:26).
-
Visualization: UV light (365 nm) or spray with 5% ethanolic
followed by heating.
-
-
-
Crystallization:
-
Pool fractions containing the target spot (
matches standard or literature). -
Recrystallize from hot methanol or methanol-ethyl acetate mixtures.
-
Target Yield: Fine yellow needles, MP 268°C.
-
Isolation Logic Diagram
Figure 2: Isolation workflow for Kaempferide 7-glucoside from plant biomass.
Pharmacological Potential
While less studied than Kaempferol, the 4'-methoxy group of Kaempferide 7-glucoside confers unique properties, particularly regarding metabolic stability and membrane permeability.
-
Antiplasmodial Activity: Extracts from Spermacoce containing this glycoside have shown significant activity against Plasmodium falciparum, suggesting a potential role in malaria therapy [3].
-
Antioxidant Activity: The free hydroxyl groups at C-3 and C-5 retain radical scavenging capability, although the 7-O-glucosylation and 4'-O-methylation slightly reduce potency compared to the aglycone.
-
Tyrosinase Inhibition: Identified in Oroxylum indicum extracts that exhibit strong tyrosinase inhibition, relevant for dermatological applications (hyperpigmentation control) [5].
References
-
Varshney, S. C., Rizvi, S. A., & Gupta, P. C. (1972).[12] Chemical examination of the flowers of Pterospermum acerifolium. Planta Medica, 21(4), 358–363.[12] Link
-
Varshney, S. C., et al. (1972).[11][12] Chemical constituents of Salvia splendens. Proceedings of the National Academy of Sciences, India. (Cited in Science Alert comparative studies). Link
-
Boni, S. I., et al. (2024). Antiplasmodial activity and phytochemical profiling of Spermacoce chaetocephala and Spermacoce stachydea. Journal of Ethnopharmacology. (Preprint/Abstract data). Link
- Mishra, T., et al. (2013). Chemical constituents of the genus Prunus and their medicinal properties. Current Chemical Biology.
-
Yan, K., & Cheng, X. (2022). The Influence of Different Extraction Techniques on the Chemical Profile and Biological Properties of Oroxylum indicum. Evidence-Based Complementary and Alternative Medicine.[13] Link
-
Fu, X., et al. (2022). Extraction of flavonoids from Citri Reticulatae Pericarpium Viride using a deep eutectic solvent. RSC Advances, 12, 26459-26469. Link
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